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Abstract
Protein Kinase C (PKC) is a crucial family of serine/threonine kinases that orchestrate a

multitude of cellular signal transduction pathways, governing processes from cell proliferation

and differentiation to apoptosis. The peptide fragment corresponding to the amino acid

residues 19-31 of the pseudosubstrate regulatory domain of PKCα, known as Protein Kinase
C (19-31) or PKC (19-31), has emerged as an indispensable tool for dissecting the intricate

roles of PKC in cellular signaling. This peptide can function as a potent and specific inhibitor of

PKC, and a modified version serves as a substrate, enabling detailed investigation of PKC

activity. This technical guide provides a comprehensive overview of PKC (19-31), including its

molecular characteristics, its dual role as an inhibitor and substrate, detailed experimental

protocols for its application, and its involvement in key signaling pathways.

Introduction to Protein Kinase C (19-31)
Protein Kinase C (19-31) is a synthetic peptide derived from the pseudosubstrate regulatory

domain of Protein Kinase Cα (PKCα), encompassing amino acids 19-31.[1][2][3] The native

sequence, Arg-Phe-Ala-Arg-Lys-Gly-Ala-Leu-Arg-Gln-Lys-Asn-Val, acts as a competitive

inhibitor of PKC by mimicking the substrate and binding to the active site without being

phosphorylated.[2] This inhibitory action is potent, with a reported IC50 of approximately 100

nM.[4]
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A widely used variant of this peptide, [Ser25] Protein Kinase C (19-31), has the alanine at

position 25 replaced with a serine. This modification transforms the peptide into a PKC

substrate, making it a valuable tool for in vitro kinase assays to measure PKC activity.[1][5][6]

The sequence for this substrate peptide is H-Arg-Phe-Ala-Arg-Lys-Gly-Ser-Leu-Arg-Gln-Lys-

Asn-Val-OH.[1][7]

Physicochemical and Biological Properties
The utility of PKC (19-31) peptides in research is underpinned by their well-defined chemical

and biological characteristics.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for both the inhibitory and

substrate forms of PKC (19-31).

Table 1: Physicochemical Properties of PKC (19-31) Peptides

Property PKC (19-31) (Inhibitor)
[Ser25] PKC (19-31)
(Substrate)

Amino Acid Sequence
Arg-Phe-Ala-Arg-Lys-Gly-Ala-

Leu-Arg-Gln-Lys-Asn-Val

H-Arg-Phe-Ala-Arg-Lys-Gly-

Ser-Leu-Arg-Gln-Lys-Asn-Val-

OH

Molecular Formula C67H118N26O16 C67H118N26O17

Molecular Weight 1543.84 g/mol [8] 1559.82 g/mol [1]

CAS Number 121545-65-1[2][8] 136795-05-6[1][7]

Table 2: Kinetic and Potency Data
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Parameter Value Peptide Variant Reference

IC50 (Inhibition) 100 nM PKC (19-31) [4]

IC50 (Insulin-

stimulated hexose

uptake, electroporated

adipocytes)

30 µM PKC (19-31) [9]

IC50 (Insulin-

stimulated hexose

uptake, intact

adipocytes)

600 µM PKC (19-31) [9]

Km (Substrate) 0.2 µM [Ser25] PKC (19-31) [7]

Vmax (Substrate) 8 µmol min-1 mg-1 [Ser25] PKC (19-31) [7]

Role in Signaling Pathways
PKC is a central node in numerous signaling pathways. The PKC (19-31) peptide is

instrumental in elucidating the specific contribution of PKC to these pathways.

General PKC Activation Pathway
The activation of conventional PKC isoforms is a multi-step process initiated by signals that

lead to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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